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Compound of Interest

Compound Name: (2R)-2-(bromomethyl)pyrrolidine

Cat. No.: B13496976

Get Quote

Synonyms, Synthesis, and Applications in Drug Discovery

Part 1: Chemical Identity & Synonyms
(R)-2-bromomethyl pyrrolidine is the less common enantiomer of the pyrrolidine derivative

derived from proline. While the (S)-isomer (derived from L-proline) is ubiquitous in nature-

mimicking drugs, the (R)-isomer (derived from D-proline) is essential for Structure-Activity

Relationship (SAR) studies, as a chiral auxiliary, and as a critical reference standard for

enantiomeric purity in pharmaceutical manufacturing.[1]
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Property Detail

Common Name (R)-2-(Bromomethyl)pyrrolidine

IUPAC Name (2R)-2-(bromomethyl)pyrrolidine

Salt Forms Hydrobromide (HBr), Hydrochloride (HCl)

CAS (HBr Salt)

Note: Often indexed under the racemate 3433-

29-2 or inferred as the enantiomer of 51368-34-

4 (S-isomer).[2]

CAS (N-Boc Precursor) 1067230-65-2 (Specific to (R)-isomer)

CAS (N-Methyl) 2565790-83-0

Molecular Formula C₅H₁₀BrN (Free base) / C₅H₁₁Br₂N (HBr salt)

Molecular Weight
164.05 g/mol (Free base) / 244.96 g/mol (HBr

salt)

Synonym Network[2]
Systematic: (R)-2-Bromomethyl-pyrrolidinium bromide

Source-Based: D-Prolinyl bromide hydrobromide (informal)

Protected Forms: (R)-1-Boc-2-(bromomethyl)pyrrolidine; (R)-N-(tert-Butoxycarbonyl)-2-

bromomethylpyrrolidine

Part 2: Synthesis & Experimental Protocol
The synthesis of (R)-2-bromomethyl pyrrolidine typically proceeds from D-Proline. Unlike the

(S)-isomer, which uses abundant L-Proline, the (R)-isomer requires D-Proline or resolution of

the racemate. The most robust route involves reduction to the amino alcohol followed by

bromination via the Appel reaction.

Reaction Pathway Diagram
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Caption: Step-wise synthesis from D-Proline to the target hydrobromide salt.

Detailed Experimental Protocol
Objective: Synthesis of (R)-2-(bromomethyl)pyrrolidine hydrobromide from N-Boc-D-prolinol.

Step 1: Appel Reaction (Alcohol to Bromide)[1]
Reagents: N-Boc-D-prolinol (1.0 eq), Carbon Tetrabromide (CBr₄, 1.25 eq),

Triphenylphosphine (PPh₃, 1.5 eq), Dichloromethane (DCM, anhydrous).[1]

Procedure:

Dissolve N-Boc-D-prolinol in anhydrous DCM (0.1 M concentration) under nitrogen

atmosphere.

Cool the solution to 0°C.

Add CBr₄ in one portion.

Add PPh₃ portion-wise over 20 minutes to control the exotherm.

Allow the mixture to warm to room temperature and stir for 3–12 hours (monitor by TLC for

disappearance of alcohol).

Workup: Add hexane/ether to precipitate triphenylphosphine oxide (TPPO). Filter off the

solid. Concentrate the filtrate and purify via flash column chromatography (Silica gel,

Hexanes/EtOAc gradient).[1]

Yield: Expect 85–95% of the N-Boc protected bromide.

Step 2: Deprotection to Salt Form
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Reagents: 4M HBr in Acetic Acid or 4M HCl in Dioxane.

Procedure:

Dissolve the N-Boc bromide intermediate in a minimal amount of dry dioxane or DCM.

Add 4M HBr/AcOH (5-10 eq) dropwise at 0°C.

Stir at room temperature for 1–2 hours. The product often precipitates as a white solid.[3]

Isolation: Dilute with cold diethyl ether to maximize precipitation. Filter the solid under inert

atmosphere (hygroscopic). Wash with cold ether and dry under vacuum.

Part 3: Applications in Drug Development
The (R)-isomer serves two distinct roles in pharmaceutical research:

Distomer Control & Impurity Standard (Case Study:
Darifenacin)
Darifenacin (Enablex) is a muscarinic M3 antagonist used for overactive bladder.[1][4] The

active drug is the (S)-enantiomer.

Role of (R)-isomer: During the synthesis of Darifenacin, enantiomeric purity is critical. The

(R)-2-bromomethyl pyrrolidine (or its derivatives) is synthesized to serve as a reference

standard for HPLC method development.

Regulatory Requirement: ICH guidelines require the identification and quantification of the

"distomer" (undesired enantiomer).[1] The (R)-isomer allows QC chemists to prove that the

final drug product contains <0.1% of the inactive/toxic enantiomer.

Scaffold Hopping & Library Synthesis
In early-stage discovery, the (R)-pyrrolidine ring provides a distinct 3D vector compared to the

(S)-isomer.

Vector: The methylene bromide arm (-CH₂Br) acts as a "warhead" for nucleophilic

substitution, allowing the attachment of aryl groups, heterocycles, or sulfonamides.[1]
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Application: Used to synthesize "unnatural" proline analogs that resist proteolytic degradation

in peptide mimetics.

Decision Logic for Reagent Selection

Select Precursor for
Chiral Pyrrolidine Synthesis

Target Stereochemistry?
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Start with D-Proline
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Is the N-center acid sensitive?

Use N-Boc Group
(Remove w/ Acid)

No

Use N-Cbz Group
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Caption: Logic flow for selecting starting materials and protecting groups.

Part 4: Safety & Handling
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Vesicant Hazard: Bromomethyl pyrrolidines are alkylating agents. They can cause severe

skin burns and eye damage. They are potential sensitizers.

Lachrymator: The free base and intermediates (especially the bromide) can be lachrymatory.

Handle only in a functioning fume hood.

Stability: The free base is unstable and prone to dimerization (self-alkylation) to form

quaternary ammonium salts. Always store as the HBr or HCl salt at -20°C in a desiccator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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